Cas no 1805306-99-3 (5-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile)

5-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its structure features a chloromethyl group and trifluoromethoxy/trifluoromethyl substituents, enhancing reactivity for nucleophilic substitutions and cross-coupling reactions. The electron-withdrawing trifluoromethyl and trifluoromethoxy groups improve metabolic stability and lipophilicity, making it valuable in designing bioactive compounds. The acetonitrile moiety further expands its versatility as a precursor for heterocyclic transformations. This compound is particularly useful in the development of advanced intermediates for crop protection agents and drug discovery, where fluorinated pyridines are sought after for their unique physicochemical properties. High purity and well-defined reactivity ensure consistent performance in synthetic applications.
5-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile structure
1805306-99-3 structure
Product Name:5-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile
CAS No:1805306-99-3
MF:C10H5ClF6N2O
MW:318.602922201157
CID:4812629
Update Time:2025-10-24

5-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile
    • Inchi: 1S/C10H5ClF6N2O/c11-3-5-4-19-6(1-2-18)7(9(12,13)14)8(5)20-10(15,16)17/h4H,1,3H2
    • InChI Key: VYGNKKAKDVIXEO-UHFFFAOYSA-N
    • SMILES: ClCC1=CN=C(CC#N)C(C(F)(F)F)=C1OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 376
  • XLogP3: 3
  • Topological Polar Surface Area: 45.9

5-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029080649-1g
5-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile
1805306-99-3 97%
1g
$1,445.30 2022-04-01

5-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile Related Literature

Additional information on 5-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile

Comprehensive Overview of 5-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1805306-99-3)

The compound 5-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1805306-99-3) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the chloromethyl and trifluoromethoxy groups, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets with high specificity.

One of the key reasons for the growing interest in 5-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile is its role in the development of novel heterocyclic compounds. Heterocycles are a cornerstone of modern medicinal chemistry, and this compound's pyridine core provides a versatile scaffold for further functionalization. The presence of trifluoromethyl and trifluoromethoxy groups enhances its lipophilicity and metabolic stability, which are critical factors in the design of effective pharmaceuticals.

In recent years, the demand for fluorinated compounds has surged due to their unique physicochemical properties. Fluorine incorporation often improves a molecule's bioavailability and binding affinity, making 5-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile a sought-after building block. Its CAS No. 1805306-99-3 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research. Additionally, the compound's potential applications in crop protection and pesticide development align with the increasing focus on sustainable agriculture.

The synthesis of 5-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile involves multi-step organic reactions, often requiring precise control of reaction conditions to achieve high yields. Chemists are exploring greener synthetic routes to minimize environmental impact, a topic of great interest in the context of green chemistry. The compound's chloromethyl group also offers a reactive handle for further derivatization, enabling the creation of diverse molecular libraries for high-throughput screening.

From a commercial perspective, 5-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile is available through specialized chemical suppliers, often in small quantities for research purposes. Its price and availability are influenced by the complexity of its synthesis and the purity requirements of end-users. Researchers frequently inquire about its spectroscopic data, HPLC methods, and storage conditions, highlighting the need for detailed technical documentation.

Looking ahead, the compound's potential extends beyond traditional applications. With the rise of AI-driven drug discovery, 5-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile could play a pivotal role in virtual screening campaigns. Its structural motifs are compatible with machine learning algorithms designed to predict bioactive molecules, making it a valuable asset in the era of computational chemistry.

In summary, 5-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetonitrile (CAS No. 1805306-99-3) represents a fascinating intersection of chemistry, biology, and technology. Its versatility and unique properties ensure its continued relevance in scientific research, particularly in fields prioritizing innovation and sustainability. As the scientific community delves deeper into its applications, this compound is poised to contribute significantly to advancements in healthcare and agriculture.

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